BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Profile of
3-tert-Butoxy-4-bromobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-tert-Butoxy-4-bromobenzonitrile

Cat. No.: B1447761

For Immediate Release
A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a detailed overview of 3-tert-Butoxy-4-bromobenzonitrile
(CAS No. 960309-90-4), a specialty chemical intermediate with potential applications in
medicinal chemistry and organic synthesis. This document consolidates available data on its
commercial availability, physicochemical properties, and synthetic methodologies to support
researchers and drug development professionals in their scientific endeavors.

Commercial Avalilability

3-tert-Butoxy-4-bromobenzonitrile is not a widely stocked, bulk chemical but is available
from several specialized chemical suppliers. These vendors typically synthesize the compound
on demand or maintain it in research-scale quantities. Procurement for larger-scale research or
development may require custom synthesis agreements.

Table 1: Supplier Information for 3-tert-Butoxy-4-bromobenzonitrile
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Molecular
. Molecular .
Supplier CAS Number Weight (g/mol  Notes
Formula
)
Various Available upon
specialized request for
960309-90-4 C11H12BrNO 254.12
chemical research
suppliers purposes.

Physicochemical and Analytical Data

Detailed experimental data for 3-tert-Butoxy-4-bromobenzonitrile is not extensively
published in peer-reviewed literature. The following table summarizes a combination of
supplier-provided information and computationally predicted properties.

Table 2: Physicochemical Properties of 3-tert-Butoxy-4-bromobenzonitrile

Property Value Source

CAS Number 960309-90-4 Chemical Supplier
Molecular Formula C11H12BrNO Chemical Supplier
Molecular Weight 254.12 Calculated

Short term (1-2 weeks) at
Storage Conditions -4°C; Long term (1-2 years) at Chemical Supplier
-20°C

Warning: May be harmful if
Safety Information swallowed or in contact with Chemical Supplier

skin.

Note: Experimental values for properties such as melting point, boiling point, and solubility are
not readily available in public literature and would need to be determined empirically.

Synthesis and Experimental Protocols
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While a definitive, peer-reviewed synthesis protocol for 3-tert-Butoxy-4-bromobenzonitrile is
not widely documented, a plausible synthetic route can be inferred from standard organic
chemistry principles. The most probable method involves the O-tert-butylation of a 4-bromo-3-
hydroxybenzonitrile precursor.

Hypothesized Synthesis Workflow

The synthesis would likely proceed via a nucleophilic substitution reaction where the hydroxyl
group of 4-bromo-3-hydroxybenzonitrile is converted to a tert-butoxy group.

Reactants

4-Bromo-3-hydroxybenzonitrile Reaction

tert-Butylating Agent
(e.g., isobutylene, tert-butyl bromide) Proeuct

— P> .
Reaction Conditions 3-tert-Butoxy-4-bromobenzonitrile
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Appropriate Solvent
(e.g., Dichloromethane, THF)

Click to download full resolution via product page

Caption: Hypothesized synthesis of 3-tert-Butoxy-4-bromobenzonitrile.

General Experimental Protocol (Hypothetical)

» Preparation of the Reaction Mixture: To a solution of 4-bromo-3-hydroxybenzonitrile in a
suitable anhydrous solvent (e.g., dichloromethane), add a tert-butylating agent.
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e Initiation of Reaction: Depending on the tert-butylating agent, either an acid catalyst (e.qg.,
sulfuric acid with isobutylene) or a strong base (e.g., sodium hydride followed by tert-butyl
bromide) would be required. The reaction would likely be conducted under an inert
atmosphere (e.g., nitrogen or argon).

o Reaction Monitoring: The progress of the reaction would be monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

o Work-up and Purification: Upon completion, the reaction mixture would be quenched, and
the organic layer washed with water and brine. The crude product would then be purified
using column chromatography on silica gel.

Applications in Drug Development and Medicinal
Chemistry

The specific applications of 3-tert-Butoxy-4-bromobenzonitrile in drug development are not
explicitly detailed in publicly available literature. However, the presence of the
bromobenzonitrile moiety suggests its potential as a versatile intermediate in the synthesis of
more complex molecules. The tert-butoxy group can serve as a bulky, lipophilic protecting
group for the hydroxyl functionality, which can be deprotected under acidic conditions to reveal
the phenol for further functionalization.

The bromo- and cyano- groups offer multiple reaction sites for cross-coupling reactions (e.g.,
Suzuki, Sonogashira, Buchwald-Hartwig) and transformations of the nitrile group, respectively.
These are common strategies in the construction of novel scaffolds for drug candidates.

Potential Logical Workflow in a Drug Discovery Cascade
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Caption: Role as an intermediate in a drug discovery workflow.

Conclusion

3-tert-Butoxy-4-bromobenzonitrile is a specialty chemical intermediate available from select
suppliers for research and development purposes. While comprehensive, publicly available
data on its properties and synthesis is limited, its chemical structure suggests significant
potential as a building block in medicinal chemistry. The presence of multiple functional groups
that can be selectively manipulated makes it an attractive starting material for the synthesis of
diverse molecular scaffolds. Further empirical investigation into its reactivity and
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physicochemical properties is warranted to fully explore its utility in drug discovery and other
areas of organic synthesis.

 To cite this document: BenchChem. [Commercial Availability and Technical Profile of 3-tert-
Butoxy-4-bromobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447761#commercial-availability-of-3-tert-butoxy-4-
bromobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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